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Compound Name: 3-epi-Tilifodiolide

Cat. No.: B12379093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-epi-Tilifodiolide is a clerodane diterpenoid, a class of natural products known for their

diverse and potent biological activities. As an epimer of Tilifodiolide, a compound isolated from

plants of the Salvia genus, it is of significant interest to the scientific community for its potential

therapeutic applications. This technical guide provides a comprehensive overview of the known

physical and chemical properties, experimental protocols for isolation and characterization, and

potential biological signaling pathways of 3-epi-Tilifodiolide and its parent compound,

Tilifodiolide. Due to the limited availability of data specific to 3-epi-Tilifodiolide, information

from its closely related parent compound, Tilifodiolide, is included as a primary reference point.

Physical and Chemical Properties
Precise experimental data for the physical and chemical properties of 3-epi-Tilifodiolide are

not readily available in the current literature. However, as an epimer of Tilifodiolide, it shares

the same molecular formula and molecular weight. The data presented below is for Tilifodiolide

and serves as a close approximation for 3-epi-Tilifodiolide.
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ PubChem[1]

Molecular Weight 336.3 g/mol PubChem[1]

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Spectral Data (¹H NMR, ¹³C

NMR, MS)
See Characterization Protocol

Experimental Protocols
Isolation of Clerodane Diterpenoids from Salvia Species
The following is a generalized protocol for the isolation of clerodane diterpenoids, such as

Tilifodiolide and its epimers, from plant material. This procedure is based on common

methodologies reported for the extraction of natural products from Salvia species.
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Extraction

Purification

Dried & Powdered Plant Material
(e.g., Salvia tiliifolia)

Maceration or Soxhlet Extraction
(e.g., with Acetone or Ethanol)

Filtration

Solvent Evaporation
(Rotary Evaporator)

Crude Extract

Column Chromatography
(Silica Gel)

Fraction Collection

TLC Monitoring

Pooling of Fractions
Containing Target Compound

Recrystallization or
Further Chromatography

Pure 3-epi-Tilifodiolide

Click to download full resolution via product page

Caption: General workflow for the isolation of 3-epi-Tilifodiolide.
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Methodology:

Extraction: Dried and powdered aerial parts of the Salvia plant are subjected to extraction

with a suitable organic solvent, such as acetone or ethanol, at room temperature or under

reflux. The resulting mixture is filtered to remove solid plant material.

Concentration: The solvent from the filtrate is removed under reduced pressure using a

rotary evaporator to yield a crude extract.

Chromatographic Separation: The crude extract is then subjected to column chromatography

on silica gel. A gradient elution system, typically starting with a non-polar solvent (e.g.,

hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate),

is used to separate the different components of the extract.

Fraction Analysis: The collected fractions are monitored by thin-layer chromatography (TLC)

to identify those containing the compound of interest.

Purification: Fractions containing the target compound are combined and may require further

purification steps, such as recrystallization or additional chromatographic techniques (e.g.,

preparative HPLC), to obtain the pure compound.

Characterization of 3-epi-Tilifodiolide
The structural elucidation of 3-epi-Tilifodiolide would be achieved through a combination of

spectroscopic techniques.
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Spectroscopic Analysis

Pure Compound

Mass Spectrometry (MS)
- Determine Molecular Weight

- Determine Elemental Composition

Nuclear Magnetic Resonance (NMR)
- ¹H NMR
- ¹³C NMR

- 2D NMR (COSY, HSQC, HMBC)

Infrared Spectroscopy (IR)
- Identify Functional Groups

UV-Vis Spectroscopy
- Analyze Electronic Transitions

Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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